Cas no 1105249-11-3 (2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)benzamide
• CAS No: 1105249-11-3
• MF: C₁₉H₂₄N₄O₅S
• MW: 420.482663154602
• CID: 5931623
• PubChem ID: 30862303
• Update Time: 2025-07-14

2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)benzamide
• VU0644631-1
• AKOS024510383
• 1105249-11-3
• F5486-0248
• 2,4-dimethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 2,4-dimethoxy-N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 2,4-dimethoxy-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C19H24N4O5S/c1-26-7-6-20-17(24)9-23-18(14-10-29-11-15(14)22-23)21-19(25)13-5-4-12(27-2)8-16(13)28-3/h4-5,8H,6-7,9-11H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key： AMLOLGWZFPSJJF-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC(=CC=1OC)OC)=O)N(CC(NCCOC)=O)N=2

Computed Properties

• Exact Mass: 420.14674105g/mol
• Monoisotopic Mass: 420.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Additional information on 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)benzamide

Introduction to 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-cpyrazol-3-yl)benzamide and Its Significance in Modern Chemical Biology

2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-cpyrazol-3-yl)benzamide, identified by its CAS number 1105249-11-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds characterized by its intricate structural framework, which includes a benzamide moiety linked to a thieno[3,4-cpyrazole] core. The presence of multiple functional groups, such as methoxy and carbamoylmethyl substituents, enhances its potential as a versatile scaffold for drug discovery and biochemical investigations.

The structural complexity of 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-cpyrazol-3-yl)benzamide makes it an attractive candidate for exploring novel pharmacological interactions. The benzamide group is well-known for its role in various bioactive molecules, often serving as a key pharmacophore in the design of therapeutic agents. In contrast, the thieno[3,4-cpyrazole] ring system is less commonly encountered but has shown promise in certain biological contexts. The combination of these motifs suggests that this compound may exhibit unique properties that could be exploited for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The virtual screening of databases has identified 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-cpyrazol-3-yl)benzamide as a potential hit against several disease-related targets. For instance, studies have suggested that this compound may interact with enzymes involved in inflammation and oxidative stress pathways. These interactions are particularly relevant given the growing interest in developing treatments for chronic inflammatory diseases and neurodegenerative disorders.

The methoxy substituents in the molecule contribute to its hydrophobicity while also influencing its metabolic stability. This balance is critical for ensuring that the compound remains active within the biological system long enough to exert its desired effects. Additionally, the carbamoylmethyl group introduces a polar region that can enhance solubility and binding affinity to biological targets. These features make 2,4-dimethoxy-N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-cpyrazol-3-yl)benzamide a promising candidate for further investigation.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's activity. Initial experiments have demonstrated that it can modulate the activity of certain kinases and transcription factors. These findings are particularly intriguing given the role of aberrant kinase activity in various diseases. Furthermore, the thieno[3,4-cpyrazole] core has been reported to exhibit anti-proliferative effects in some cancer cell lines. This suggests that CAS no 1105249-11-3 may have therapeutic potential in oncology.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes have been developed to construct the thieno[3,4-cpyrazole] scaffold efficiently. Recent improvements in synthetic methodologies have allowed for higher yields and better purity levels. These advancements are crucial for enabling more robust biological testing and ensuring reproducibility across different research groups.

As research progresses, the integration of experimental data with computational predictions will be essential for optimizing the pharmacological properties of CAS no 1105249-11-3. High-throughput screening (HTS) techniques combined with machine learning algorithms can accelerate the identification of lead compounds from large libraries. This approach has already been successful in identifying novel therapeutics for various diseases.

The future development of CAS no 1105249-11-3 may involve structural modifications aimed at improving its bioavailability and target specificity. For example, optimizing the substitution patterns on the benzamide group could enhance binding affinity while reducing off-target effects. Additionally, exploring derivatives with different heterocyclic cores might uncover new biological activities.

The broader implications of this research extend beyond individual compounds to advancements in drug discovery strategies as a whole. The increasing availability of high-quality data and sophisticated computational tools is transforming how new drugs are designed and developed. Compounds like CAS no 1105249-11-3 serve as valuable tools for understanding complex biological systems and identifying new therapeutic opportunities.